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  4. 4-[(4-Chloro-5-methyl-2-propan-2-ylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
4-[(4-Chloro-5-methyl-2-propan-2-ylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene 4-[(4-Chloro-5-methyl-2-propan-2-ylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
Brand Name: Vulcanchem
CAS No.: 325831-87-6
VCID: VC0408007
InChI: InChI=1S/C22H23ClN4OS/c1-12(2)15-9-16(23)13(3)8-17(15)28-10-19-25-21-20-14-6-4-5-7-18(14)29-22(20)24-11-27(21)26-19/h8-9,11-12H,4-7,10H2,1-3H3
SMILES: CC1=CC(=C(C=C1Cl)C(C)C)OCC2=NN3C=NC4=C(C3=N2)C5=C(S4)CCCC5
Molecular Formula: C22H23ClN4OS
Molecular Weight: 427g/mol

4-[(4-Chloro-5-methyl-2-propan-2-ylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene

CAS No.: 325831-87-6

Main Products

VCID: VC0408007

Molecular Formula: C22H23ClN4OS

Molecular Weight: 427g/mol

4-[(4-Chloro-5-methyl-2-propan-2-ylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene - 325831-87-6

CAS No. 325831-87-6
Product Name 4-[(4-Chloro-5-methyl-2-propan-2-ylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
Molecular Formula C22H23ClN4OS
Molecular Weight 427g/mol
IUPAC Name 4-[(4-chloro-5-methyl-2-propan-2-ylphenoxy)methyl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
Standard InChI InChI=1S/C22H23ClN4OS/c1-12(2)15-9-16(23)13(3)8-17(15)28-10-19-25-21-20-14-6-4-5-7-18(14)29-22(20)24-11-27(21)26-19/h8-9,11-12H,4-7,10H2,1-3H3
Standard InChIKey WXMAVPNBQYFCFV-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1Cl)C(C)C)OCC2=NN3C=NC4=C(C3=N2)C5=C(S4)CCCC5
Canonical SMILES CC1=CC(=C(C=C1Cl)C(C)C)OCC2=NN3C=NC4=C(C3=N2)C5=C(S4)CCCC5
PubChem Compound 1002778
Last Modified Nov 11 2021
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